phenobarbital quinidine
phenobarbital quinidine
Brand Name:
Vulcanchem
CAS No.:
1400-48-2
VCID:
VC0075261
InChI:
InChI=1S/C20H24N2O2.C12H12N2O3/c1-3-13-12-22-9-7-14(13)10-19(22)20(23)16-6-8-21-18-5-4-15(24-2)11-17(16)18;1-2-12(8-6-4-3-5-7-8)9(15)13-11(17)14-10(12)16/h3-6,8,11,13-14,19-20,23H,1,7,9-10,12H2,2H3;3-7H,2H2,1H3,(H2,13,14,15,16,17)/t13-,14?,19+,20-;/m0./s1
SMILES:
CCC1(C(=O)NC(=O)NC1=O)C2=CC=CC=C2.COC1=CC2=C(C=CN=C2C=C1)C(C3CC4CCN3CC4C=C)O
Molecular Formula:
C32H36N4O5
Molecular Weight:
556.7 g/mol
phenobarbital quinidine
CAS No.: 1400-48-2
Main Products
VCID: VC0075261
Molecular Formula: C32H36N4O5
Molecular Weight: 556.7 g/mol
| CAS No. | 1400-48-2 |
|---|---|
| Product Name | phenobarbital quinidine |
| Molecular Formula | C32H36N4O5 |
| Molecular Weight | 556.7 g/mol |
| IUPAC Name | (S)-[(2R,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methanol;5-ethyl-5-phenyl-1,3-diazinane-2,4,6-trione |
| Standard InChI | InChI=1S/C20H24N2O2.C12H12N2O3/c1-3-13-12-22-9-7-14(13)10-19(22)20(23)16-6-8-21-18-5-4-15(24-2)11-17(16)18;1-2-12(8-6-4-3-5-7-8)9(15)13-11(17)14-10(12)16/h3-6,8,11,13-14,19-20,23H,1,7,9-10,12H2,2H3;3-7H,2H2,1H3,(H2,13,14,15,16,17)/t13-,14?,19+,20-;/m0./s1 |
| Standard InChIKey | YHRUERMOPBDCFD-KYNMMFKBSA-N |
| Isomeric SMILES | CCC1(C(=O)NC(=O)NC1=O)C2=CC=CC=C2.COC1=CC2=C(C=CN=C2C=C1)[C@@H]([C@H]3CC4CCN3C[C@@H]4C=C)O |
| SMILES | CCC1(C(=O)NC(=O)NC1=O)C2=CC=CC=C2.COC1=CC2=C(C=CN=C2C=C1)C(C3CC4CCN3CC4C=C)O |
| Canonical SMILES | CCC1(C(=O)NC(=O)NC1=O)C2=CC=CC=C2.COC1=CC2=C(C=CN=C2C=C1)C(C3CC4CCN3CC4C=C)O |
| Synonyms | Natisedine phenobarbital quinidine quinidine phenobarbital quinidine phenylethylbarbiturate |
| PubChem Compound | 64644 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume